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Compound of Interest

Compound Name: Cellotriose

Cat. No.: B013521 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical

component of research and development. This document provides essential guidance on the

proper disposal procedures for Cellotriose, tailored for researchers, scientists, and drug

development professionals. While Cellotriose is not classified as a hazardous substance

under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), proper handling

and disposal are necessary to maintain a safe laboratory environment and comply with

regulations.[1]

Key Safety and Handling Information
Hazard Classification: Cellotriose is not considered a hazardous substance.[1][2][3] No

specific hazard pictograms, signal words, or precautionary statements are required.[3]

Handling Precautions: Avoid contact with skin, eyes, and clothing.[1][2][3] Prevent dust

formation and inhalation.[1][2] Use in a well-ventilated area, and wash hands thoroughly after

handling.[2][3]

Storage: Store in a freezer, under an inert atmosphere if possible, and in a tightly sealed

container to protect from moisture, as it is hygroscopic.[1][4]

Incompatibilities: Avoid strong oxidizing agents.[1][2]
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Cellotriose for

easy reference.

Property Value

Molecular Formula C₁₈H₃₂O₁₆

Molecular Weight 504.44 g/mol

Appearance Solid

Melting Point >165°C (decomposes)

Solubility Soluble in water (50 mg/mL)

Storage Temperature -20°C

Source: Information compiled from multiple safety data sheets.[2][4][5]

Experimental Protocols for Disposal
While there are no universally mandated disposal protocols for non-hazardous substances like

Cellotriose, the following step-by-step procedures provide a framework for safe disposal. Note:

Chemical waste generators must always consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1]

Protocol 1: Disposal of Uncontaminated, Solid
Cellotriose
This protocol applies to pure, solid Cellotriose that has not been mixed with any hazardous

materials.

Methodology:

Initial Assessment: Confirm that the Cellotriose waste is in its pure, solid form and has not

been contaminated with any hazardous chemicals.
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Containment: Carefully sweep up and collect the solid Cellotriose into a suitable, clearly

labeled container for non-hazardous solid chemical waste. Avoid creating dust during this

process.[1]

Labeling: Label the container clearly as "Non-Hazardous Solid Waste: Cellotriose".

Disposal: Dispose of the container through your institution's established chemical waste

program.

Protocol 2: Disposal of Cellotriose in Aqueous Solution
This protocol is for Cellotriose dissolved in water, with no other hazardous chemicals present.

Methodology:

Initial Assessment: Verify that the solution contains only Cellotriose and water, with no

hazardous solvents or solutes.

Regulatory Check: Confirm with your institution's safety officer and local wastewater

regulations if the disposal of non-hazardous, water-soluble carbohydrates down the drain is

permissible. Do not empty into drains if prohibited.[1]

Disposal (if permitted): If permitted, slowly pour the aqueous solution down the drain with a

copious amount of running water to ensure adequate dilution.

Alternative Disposal: If drain disposal is not permitted, collect the solution in a labeled

container for non-hazardous aqueous waste and dispose of it through your institution's

chemical waste program.

Protocol 3: Disposal of Cellotriose in a Solvent Solution
or Mixed with Hazardous Waste
This protocol must be followed when Cellotriose is dissolved in a flammable or hazardous

solvent, or has been mixed with other hazardous chemicals.

Methodology:
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Initial Assessment: Identify all components of the waste mixture. The presence of any

hazardous substance classifies the entire mixture as hazardous waste.

Containment: Collect the solution in a designated, properly sealed, and labeled container for

hazardous chemical waste. Ensure the container is compatible with all chemicals in the

mixture.

Labeling: Clearly label the container with all of its contents, including "Cellotriose" and the

name of the solvent(s) and any other hazardous components.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program. An alternative, if facilities are available, is to mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Cellotriose waste.
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Caption: Workflow for Cellotriose Disposal Decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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